(3-((6-(Dimethylamino)pyridazin-3-yl)oxy)pyrrolidin-1-yl)(4-propyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: [3-[6-(dimethylamino)pyridazin-3-yl]oxypyrrolidin-1-yl]-(4-propylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C16H22N6O2S/c1-4-5-12-15(25-20-17-12)16(23)22-9-8-11(10-22)24-14-7-6-13(18-19-14)21(2)3/h6-7,11H,4-5,8-10H2,1-3H3
• InChI Key: HJLPVSNAPNFRMZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)N2CCC(C2)OC3=NN=C(C=C3)N(C)C
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the pyridazine ring might be formed in one step, the pyrrolidine ring in another, and the thiadiazole ring in a third. Each step would require careful control of conditions to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy. This can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The compound’s reactivity would depend on the functional groups present in the molecule. For example, the pyridazine ring might undergo reactions typical of aromatic compounds, while the pyrrolidine ring might participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and stability, can be determined using various laboratory techniques.

Scientific Research Applications

Anticancer Properties

• Researchers have explored the potential of this compound as an anticancer agent. .

Anti-inflammatory Activity

• The pyrrolidine ring and thiadiazole group suggest anti-inflammatory properties. .

Neuroprotective Effects

• The dimethylamino group and pyridazinone scaffold hint at neuroactivity. .

Antimicrobial Applications

• The compound’s diverse functional groups make it an attractive candidate for antimicrobial drug development. .

Metabolic Disorders

• Given the pyrrolidine’s role in drug metabolism, investigations have explored its impact on metabolic pathways. .

Chemical Biology and Enzyme Inhibition

• The compound’s stereochemistry and functional groups may allow it to interact with enzymes. .

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it is being developed as a drug, it might interact with a specific protein in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with the compound would need to be assessed through toxicity studies. These might include studies in cells or animals to determine the compound’s potential to cause harm.

Future Directions

Future research on the compound might focus on optimizing its synthesis, studying its reactivity, investigating its mechanism of action, or assessing its safety and efficacy as a potential drug.